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Compound of Interest

Methyl 4-nitro-L-phenylalaninate
Compound Name:
hydrochloride

Cat. No.: B555233

An In-depth Technical Guide to L-4-
Nitrophenylalanine Methyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of L-4-Nitrophenylalanine methyl ester hydrochloride. The information is curated for
researchers, scientists, and professionals in the field of drug development who utilize this
compound as a key building block in the synthesis of complex molecules and novel therapeutic
agents.

Core Physical and Chemical Properties

L-4-Nitrophenylalanine methyl ester hydrochloride is a derivative of the amino acid L-
phenylalanine, featuring a nitro group on the phenyl ring and a methyl ester at the carboxyl
terminus. It is commonly supplied as a hydrochloride salt to improve its stability and handling.

Physical Properties

The physical characteristics of L-4-Nitrophenylalanine methyl ester hydrochloride are
summarized in the table below, providing a consolidated view of its key attributes.
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Property Value References
White to off-white or light

Appearance
yellow powder/crystal

Melting Point 204 - 214 °C [1][2]

Optical Rotation

[a]D20 = +7.0 to +10.0° (c=1,
H20)

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone.

Chemical Properties

The fundamental chemical identifiers and properties of L-4-Nitrophenylalanine methyl ester

hydrochloride are detailed in the following table.

Property Value References

Molecular Formula C10H13CIN204 [1]

Molecular Weight 260.67 g/mol [11[3]

CAS Number 17193-40-7 [1][3]
BTHMRXRBXYHLRA-

InChl Key [4]
FVGYRXGTSA-N
COC(=0)--INVALID-LINK--

SMILES [4]
[O-]">C@HN.CI

Purity Typically 298% (HPLC)

Experimental Protocols
Synthesis of L-4-Nitrophenylalanine Methyl Ester

Hydrochloride
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A common method for the synthesis of L-4-Nitrophenylalanine methyl ester hydrochloride
involves the esterification of L-4-Nitrophenylalanine.[1]

Materials:

L-4-Nitrophenylalanine

Methanol (MeOH)

Thionyl chloride (SOCI2)

Ethyl acetate (EtOAC)
Procedure:

e A suspension of (S)-2-amino-3-(4-nitrophenyl)propionic acid (0.995 g, 4.73 mmol) is
prepared in 10 mL of methanol.[1]

e The suspension is cooled to 0 °C in an ice bath.[1]
e Thionyl chloride (1.03 mL, 14.2 mmol) is added dropwise to the cooled suspension.[1]

 After the addition is complete, the reaction mixture is allowed to warm to room temperature.

[1]
e The mixture is then heated to reflux and stirred overnight.[1]

o Upon completion of the reaction, the solvent is removed by distillation under reduced
pressure.[1]

e The resulting crude product is purified by recrystallization from a methanol/ethyl acetate
solvent mixture to yield (S)-4-nitrophenylalanine methyl ester hydrochloride.[1]

Spectral Data

Detailed and verified spectral data such as *H NMR, 3C NMR, and IR spectra for L-4-
Nitrophenylalanine methyl ester hydrochloride are not consistently available in the public
domain. One source provides the following *H NMR data for a similar compound, which may
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serve as a reference: *H NMR (220 MHz, D20, pH 1.5) 4 8.20 (d, 2H, J=10.0), 7.53 (d, 2H,
J=10.0), 4.55 (t, 1H, J=5.00), 3.84 (s, 3H), 3.43 (m, 2H).[5] Researchers should perform their
own analytical characterization to confirm the identity and purity of the compound.

Biological Activity and Applications

L-4-Nitrophenylalanine methyl ester hydrochloride serves as a crucial intermediate in the
synthesis of various pharmaceutical compounds and is a valuable tool in biochemical research.
[1] It is a key building block for peptide synthesis and has been utilized in the preparation of
potent anti-HBV agents.[1] As a derivative of phenylalanine, it belongs to a class of compounds
that have been explored as ergogenic supplements, potentially influencing the secretion of
anabolic hormones and providing fuel during exercise.[6][7]

Signaling Pathways

There is no available information in the reviewed literature to suggest that L-4-
Nitrophenylalanine methyl ester hydrochloride directly participates in or modulates specific
signaling pathways. Its primary role is that of a synthetic intermediate.

Visualizations

The following diagram illustrates the general workflow for the synthesis and purification of L-4-
Nitrophenylalanine methyl ester hydrochloride.
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Synthesis and Purification Workflow
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Caption: Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b555233#physical-and-chemical-properties-of-I-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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